Cas no 88467-58-7 (1-Naphthalenecarboxaldehyde, 4-(2-propenyloxy)-)

• Product Name: 1-Naphthalenecarboxaldehyde, 4-(2-propenyloxy)-
• CAS No: 88467-58-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 631610
• PubChem ID: 54094389
• Update Time: 2025-04-19

1-Naphthalenecarboxaldehyde, 4-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 4-(2-propenyloxy)-
• 4-prop-2-enoxynaphthalene-1-carbaldehyde
• SCHEMBL2664412
• 88467-58-7
• 4-[(Prop-2-en-1-yl)oxy]naphthalene-1-carbaldehyde
• DTXSID70708985

• Inchi： 1S/C14H12O2/c1-2-9-16-14-8-7-11(10-15)12-5-3-4-6-13(12)14/h2-8,10H,1,9H2
• InChI Key： MWBNGPTUYUKOAV-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(C=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų